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Compound of Interest

2,4,4'-Trichloro-1,1'-biphenyl-
13C12

cat. No.: B13850002

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,4,4'-Trichloro-1,1'-biphenyl-13Ci12 (13C12-PCB-28), a stable isotope-labeled
internal standard crucial for the accurate quantification of polychlorinated biphenyls (PCBSs) in
environmental and biological matrices.

Chemical Identity and Physical Properties

2,4,4'-Trichloro-1,1'-biphenyl-13C12 is a synthetic organochlorine compound where all twelve
carbon atoms of the biphenyl backbone are the 13C isotope. This isotopic labeling makes it an
ideal internal standard for isotope dilution mass spectrometry, as it is chemically identical to its
unlabeled counterpart but distinguishable by its higher mass. Polychlorinated biphenyls (PCBs)
are a class of persistent organic pollutants, and accurate measurement of specific congeners
like 2,4,4'-trichlorobiphenyl (PCB-28) is essential for toxicological and environmental
monitoring.[1][2][3]

Table 1: General Chemical Properties
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Property Value Source

. 2,4,4'-Trichloro-1,1"-biphenyl-
Chemical Name .
13C12

13C12-PCB 28, 2,4,4'-
Synonyms _ _ [4]
Trichlorobiphenyl-13C12

Molecular Formula 13C12H+Cls [4]
Molecular Weight 269.46 g/mol [4]
CAS Number (Labeled) 208263-76-7 [4]
CAS Number (Unlabeled) 7012-37-5 [4]
Chemical Purity Typically 299% [4]

Commonly supplied as a
Form o [4]
solution in nonane

Table 2: Physicochemical Properties

Note: Experimentally determined physicochemical data for the 13Ci2-labeled compound are not
readily available in the literature. The data presented below are for the unlabeled 2,4,4'-
trichlorobiphenyl and are expected to be very similar for the labeled analog.

Property Value Source
Melting Point 99.2 °C [5]
Boiling Point 334.36 °C (estimated) [6][7]
Water Solubility 116 pg/L at 25 °C [7]

logP (Octanol-Water Partition )

Coefficient) 5.7 (predicted) [8]
Vapor Pressure Data not readily available -
Appearance (unlabeled) Off-white solid 9]
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Experimental Protocols

The primary application of 2,4,4'-Trichloro-1,1'-biphenyl-13Ci2 is as an internal standard in the
analysis of PCB congeners by isotope dilution high-resolution gas chromatography/high-
resolution mass spectrometry (HRGC/HRMS), particularly following methodologies like the U.S.
Environmental Protection Agency (EPA) Method 1668.[10][11]

General Workflow for PCB Analysis using EPA Method
1668

This method is designed for the determination of chlorinated biphenyl congeners in various
environmental matrices such as water, soil, sediment, biosolids, and tissue.[10][11]

Experimental Workflow for Sample Analysis using EPA Method 1668
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Sample Preparation

1. Sample Collection
(Water, Soil, Tissue, etc.)

Additioiof known amount of labeled standard

2. Spiking with
13C12-PCB-28 Internal Standard

Isolation of analytes from matrix 24 4‘-Trich|orobiphenyl
v (PCB-28)

3. Extraction
(e.g., Soxhlet, LLE)

CYP450 Enzymes

Removal of interferences

Extract Cleanup

Phase | Metabolism
4. Cleanup .
(e.g., Acid wash, GPC, Silica Gel) (HydrOXyla“on)

Volume reduction

5. Concentration

Hydroxylated Metabolites
Injection into GC-MS (OH-PCBS)

Instrumental Analysis

6. HRGC/HRMS Analysis

Measurement of native and labeled PCBs

Y Phase Il Metabolism

(Conjugation)

7. Quantification
(Isotope Dilution)

Calculation of concentrations

Data Processing

Excretion

8. Data Analysis and Reporting (e 9 Glucuronides Sulfates)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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